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Compound of Interest

Compound Name: Fenmetozole Hydrochloride

Cat. No.: B1672514

An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available safety and toxicological
information on Fenmetozole Hydrochloride. A comprehensive search of scientific literature
and public databases has revealed a significant lack of detailed, quantitative toxicological data
for this compound. Therefore, the core requirements for a detailed technical guide, including in-
depth data tables and experimental protocols, cannot be fully met at this time. This guide will
instead focus on presenting the limited available information and highlighting the existing data

gaps.

Introduction

Fenmetozole, also known as DH-524, is a chemical compound for which there is a notable
absence of extensive safety and toxicology data in the public domain. While its chemical
structure is known, detailed preclinical and clinical studies outlining its safety profile are not
readily available in published scientific literature or regulatory databases. This document aims
to provide a concise overview of the information that could be retrieved and to identify the
areas where crucial toxicological data is missing.

Physicochemical Properties
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A summary of the basic chemical and physical properties of Fenmetozole Hydrochloride is
presented in Table 1. This information is typically found in chemical supplier databases and
provides a foundational understanding of the compound.

Table 1: Physicochemical Properties of Fenmetozole Hydrochloride

Property Value

Chemical Name Fenmetozole Hydrochloride
Synonyms DH-524

Molecular Formula C10H11CI2N30

Molecular Weight 276.12 g/mol

CAS Number 23712-05-2

Physical State Solid (presumed)

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Safety and Toxicology Data

A thorough search for toxicological data on Fenmetozole Hydrochloride yielded minimal
specific information. The following sections summarize the current state of knowledge.

Acute Toxicity

No quantitative data from acute toxicity studies (e.g., LD50 values) for Fenmetozole
Hydrochloride administered via oral, dermal, or inhalation routes were found in the public
domain.

Chronic Toxicity

Information regarding the effects of repeated or long-term exposure to Fenmetozole
Hydrochloride is not publicly available. There are no published chronic toxicity studies in any
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animal species.

Genotoxicity

There are no publicly available studies assessing the genotoxic potential of Fenmetozole
Hydrochloride. Standard genotoxicity assays, such as the Ames test, chromosomal aberration
test, or in vivo micronucleus test, have not been reported for this compound in the scientific
literature.

Carcinogenicity

No carcinogenicity studies for Fenmetozole Hydrochloride have been identified in the public
record. The long-term potential for this compound to cause cancer is unknown.

Reproductive and Developmental Toxicity

There is no available information on the potential effects of Fenmetozole Hydrochloride on
fertility, reproduction, or embryonic development.

Mechanism of Action and Signaling Pathways

The mechanism of action of Fenmetozole Hydrochloride has not been elucidated in publicly
available scientific literature. Consequently, there is no information on its primary molecular
targets or the signaling pathways it may modulate.

Experimental Protocols

Due to the absence of published toxicology studies, no detailed experimental protocols for the
safety assessment of Fenmetozole Hydrochloride can be provided.

Data Gaps and Future Directions

The lack of publicly available safety and toxicology data for Fenmetozole Hydrochloride
represents a significant information gap. To adequately characterize its safety profile for any
potential application, a comprehensive set of toxicological studies would be required, following
established international guidelines (e.g., OECD, ICH). These studies would include, but not be
limited to:
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o Acute toxicity studies in at least two species via relevant routes of exposure.

» Repeated-dose toxicity studies (sub-acute, sub-chronic, and chronic) to identify target
organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

o A battery of genotoxicity tests to assess mutagenic and clastogenic potential.

o Carcinogenicity bioassays in rodents.

e Reproductive and developmental toxicity studies.

o Safety pharmacology studies to investigate potential effects on vital physiological systems.

o ADME (Absorption, Distribution, Metabolism, and Excretion) studies to understand its
pharmacokinetic profile.

Logical Relationship: The Path to Toxicological
Assessment

The following diagram illustrates the logical workflow for a comprehensive toxicological
evaluation of a compound like Fenmetozole Hydrochloride, for which there is currently limited
data.
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Caption: A logical workflow for the comprehensive toxicological assessment of a chemical
compound.

Conclusion

While Fenmetozole Hydrochloride is a known chemical entity, there is a profound lack of
publicly accessible safety and toxicology data. This absence of information prevents a thorough
assessment of its potential hazards to human health and the environment. The scientific
community and drug development professionals should be aware of this significant data gap.
Any future consideration of this compound for research or development would necessitate a
comprehensive toxicological evaluation starting from foundational in vitro and in vivo studies.

¢ To cite this document: BenchChem. [Fenmetozole Hydrochloride: A Review of Publicly
Available Safety and Toxicological Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1672514#fenmetozole-hydrochloride-safety-and-
toxicology-data]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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